Cas no 941897-96-7 (3-hydroxyphenyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate)

• Product Name: 3-hydroxyphenyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate
• CAS No: 941897-96-7
• MF: C₁₉H₁₅NO₄S₂
• MW: 385.456702470779
• CID: 5429241
• Update Time: 2025-06-29

3-hydroxyphenyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• VHQZONMLPQJVCD-WJDWOHSUSA-N
• 3-hydroxyphenyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate

• Inchi： 1S/C19H15NO4S2/c21-14-7-4-8-15(12-14)24-17(22)9-10-20-18(23)16(26-19(20)25)11-13-5-2-1-3-6-13/h1-8,11-12,21H,9-10H2/b16-11-
• InChI Key： VHQZONMLPQJVCD-WJDWOHSUSA-N
• SMILES： S1C(N(C(/C/1=C(\[H])/C1C([H])=C([H])C([H])=C([H])C=1[H])=O)C([H])([H])C([H])([H])C(=O)OC1=C([H])C([H])=C([H])C(=C1[H])O[H])=S

Additional information on 3-hydroxyphenyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate

Introduction to 3-Hydroxyphenyl 3-(5Z)-4-Oxo-5-(Phenylmethylidene)-2-Sulfanylidene-1,3-Thiazolidin-3-ylpropanoate (CAS No. 941897-96-7)

3-Hydroxyphenyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate (CAS No. 941897-96-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential applications in drug development.

The chemical structure of 3-hydroxyphenyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate is notable for its thiazolidine ring, which is a key functional group in many biologically active molecules. The presence of this ring, along with the hydroxyphenyl and phenylmethylidene substituents, contributes to the compound's overall stability and reactivity. The thiazolidine ring is particularly interesting due to its ability to form stable complexes with various metal ions, which can influence the compound's pharmacological properties.

Recent research has focused on the potential therapeutic applications of 3-hydroxyphenyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate. Studies have shown that this compound exhibits significant antioxidant and anti-inflammatory activities, making it a promising candidate for the treatment of various diseases characterized by oxidative stress and inflammation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that the compound effectively scavenged free radicals and inhibited the production of pro-inflammatory cytokines in vitro.

In addition to its antioxidant and anti-inflammatory properties, 3-hydroxyphenyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that the compound can induce apoptosis in cancer cells and inhibit tumor growth in animal models. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and survival. These findings suggest that 3-hydroxyphenyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate could be a valuable lead compound for further drug development efforts.

The synthesis of 3-hydroxyphenyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate has been optimized using modern synthetic techniques to ensure high yields and purity. The process typically involves several steps, including the formation of the thiazolidine ring through a condensation reaction and subsequent functional group modifications to introduce the desired substituents. The detailed synthetic route has been described in several peer-reviewed publications, providing valuable insights for researchers interested in producing this compound on a larger scale.

In terms of pharmacokinetics, preliminary studies have indicated that 3-hydroxyphenyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a moderate half-life in vivo. These characteristics make it suitable for further evaluation in preclinical and clinical settings.

Toxicity studies have also been conducted to assess the safety profile of 3-hydroxyphenyl 3-(5Z)-4-o xo -5 -( phen ylmeth y lid ene ) -2 -s ulf any lid ene -1 , 3 -th iazol idin - 3 -y lpr op ano ate. Results from these studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, further investigations are needed to fully understand its safety profile in humans.

In conclusion, 3-hydroxyphenyl 3-(5Z)-4-o xo -5 -( phen ylmeth y lid ene ) -2 -s ulf any lid ene -1 , 3 -th iazol idin - 3 -y lpr op ano ate (CAS No. 941897 -96 -7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use.